N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide
• InChI: InChI=1S/C15H24N2O3/c1-5-19-13-8-7-12(11-14(13)20-6-2)15(18)16-9-10-17(3)4/h7-8,11H,5-6,9-10H2,1-4H3,(H,16,18)
• InChI Key: CBRGTKDEIBVXOX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NCCN(C)C)OCC
• Molecular Formula: C15H24N2O3
• Molecular Weight: 280.36 g/mol

Description

N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide, also known as WB-4101, is a selective alpha-1 adrenergic receptor antagonist. It was first synthesized in 1965 by W. B. Black and colleagues at the University of Michigan. Since then, it has been widely used in scientific research to study the role of alpha-1 adrenergic receptors in various physiological and pathological processes.

Mechanism of Action

N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide acts as a competitive antagonist of the alpha-1A adrenergic receptor subtype. It binds to the receptor and prevents the binding of norepinephrine, the endogenous ligand for the receptor. This blockade of the receptor prevents the activation of downstream signaling pathways that are normally triggered by norepinephrine binding.
Biochemical and physiological effects:
The blockade of alpha-1A adrenergic receptors by N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to reduce blood pressure in hypertensive animals by blocking the vasoconstrictive effects of norepinephrine on the vasculature. It has also been shown to reduce the proliferation of smooth muscle cells in the vasculature, which may contribute to its antihypertensive effects.

Advantages and Limitations for Lab Experiments

The main advantage of using N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide in lab experiments is its selectivity for the alpha-1A adrenergic receptor subtype. This allows researchers to study the specific role of this receptor subtype in various biological processes without the confounding effects of other adrenergic receptor subtypes. However, one limitation of using N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide is that it is a relatively large and complex molecule, which may limit its ability to penetrate cell membranes and access intracellular targets.

Future Directions

There are several future directions for research involving N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide. One area of interest is the role of alpha-1A adrenergic receptors in the development and progression of various diseases, such as hypertension, heart failure, and prostate cancer. Another area of interest is the development of more selective and potent alpha-1A adrenergic receptor antagonists for use in clinical settings. Additionally, the use of N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide in combination with other drugs or therapies may provide new insights into the treatment of various diseases.

Synthesis Methods

The synthesis of N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide involves the reaction of 3,4-diethoxybenzoyl chloride with N,N-dimethylethylenediamine in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain pure N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide.

Scientific Research Applications

N-[2-(dimethylamino)ethyl]-3,4-diethoxybenzamide has been extensively used in scientific research to study the role of alpha-1 adrenergic receptors in various physiological and pathological processes. It has been shown to be a potent and selective antagonist of the alpha-1A adrenergic receptor subtype, with little or no affinity for other adrenergic receptor subtypes. This selectivity makes it a valuable tool for studying the specific role of alpha-1A adrenergic receptors in various biological processes.